Cas no 400746-19-2 (2-Furancarboxylic acid,5-(3-formylphenyl)-, methyl ester)

• Product Name: 2-Furancarboxylic acid,5-(3-formylphenyl)-, methyl ester
• CAS No: 400746-19-2
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 325751
• PubChem ID: 17603916
• Update Time: 2025-04-19

2-Furancarboxylic acid,5-(3-formylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(3-formylphenyl)-, methyl ester
• 3-(5-(Methoxycarbonyl)furan-2-yl)benzaldehyde
• methyl 5-(3-formylphenyl)furan-2-carboxylate
• 400746-19-2
• DTXSID30589676

• Inchi： 1S/C13H10O4/c1-16-13(15)12-6-5-11(17-12)10-4-2-3-9(7-10)8-14/h2-8H,1H3
• InChI Key： QCGXNXGFVPXUMH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 230.05800
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51000
• LogP: 2.54570